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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940 Get Quote

This guide provides critical safety and logistical information for the handling of 4-Bromo-1,3-
benzodioxole, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is essential for ensuring laboratory safety and operational

integrity.

Chemical Identifier:

Name: 4-Bromo-1,3-benzodioxole

CAS Number: 6698-13-1

Molecular Formula: C₇H₅BrO₂

Molecular Weight: 201.02 g/mol

Hazard Identification and Classification
4-Bromo-1,3-benzodioxole is classified as a hazardous substance. It is crucial to be aware of

its potential health effects:

Irritant: Causes irritation to the skin, eyes, and respiratory system.[1][2][3]

Harmful: May be harmful if swallowed, inhaled, or absorbed through the skin.[1]
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The following personal protective equipment is mandatory when handling 4-Bromo-1,3-
benzodioxole to minimize exposure risk.

PPE Category Specification

Eye Protection

Chemical safety goggles are required. In

situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[4]

Hand Protection

Wear appropriate chemical-resistant gloves.[1]

Nitrile or neoprene gloves are generally

recommended for handling halogenated organic

compounds.[4][5] Gloves must be inspected

before use and disposed of properly after

handling the chemical.[6]

Body Protection

A standard laboratory coat is required. For

procedures with a higher risk of splashes or

significant exposure, chemical-resistant

coveralls or an apron should be worn.[7]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

keep airborne concentrations low.[1] If

ventilation is inadequate or for high-risk

procedures, use a NIOSH-approved respirator

with appropriate cartridges.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Ventilation: Always handle 4-Bromo-1,3-benzodioxole in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation exposure.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1]
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Handling: Avoid direct contact with the skin and eyes.[1] Prevent the formation of dust and

aerosols.[6] Do not eat, drink, or smoke in the handling area.[3]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed

when not in use.[1][3] Store away from incompatible materials such as oxidizing and

reducing agents.[1]

Spill: In the event of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill

with an inert material such as vermiculite, sand, or earth.[1] Collect the absorbed material

into a suitable, labeled container for disposal.[3]

Fire: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish

a fire involving this chemical.[1][6] Firefighters should wear self-contained breathing

apparatus and full protective gear.[1]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]
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Dispose of 4-Bromo-1,3-benzodioxole and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1] This typically involves packaging the waste in

a labeled, sealed container and arranging for disposal by a licensed professional waste

disposal service.[6]

Quantitative Data Summary
Property Value

CAS Number 6698-13-1

Molecular Formula C₇H₅BrO₂

Molecular Weight 201.02 g/mol

Appearance Not specified in provided results.

Boiling Point Not available[1]

Melting Point Not available[1]

Flash Point Not available[1]

Incompatible Materials Oxidizing agents, reducing agents[1]

Hazardous Decomposition Products
Carbon monoxide, carbon dioxide, hydrogen

bromide, bromine[1]
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Safe Handling Workflow for 4-Bromo-1,3-benzodioxole

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh and Dispense Chemical

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste via Licensed Service

In Case of Spill: Evacuate and Contain

Seek Immediate Medical Attention

In Case of Exposure: Administer First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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